Cas no 7390-62-7 (6-amino-8,9-dihydro-7H-purine-8-thione)

• Product Name: 6-amino-8,9-dihydro-7H-purine-8-thione
• CAS No: 7390-62-7
• MF: C₅H₅N₅S
• MW: 167.191697835922
• MDL: MFCD00127786
• CID: 567418
• PubChem ID: 5354970
• Update Time: 2025-11-02

6-amino-8,9-dihydro-7H-purine-8-thione Chemical and Physical Properties

Names and Identifiers

• 8H-Purine-8-thione,6-amino-7,9-dihydro-
• Meradine
• 6-amino-1,7-dihydro-8H-purine-8-thione
• 6-amino-7,9-dihydropurine-8-thione
• 6-Aminopurine-8(9H)-thione
• 6-amino-7,9-dihydro-purine-8-thione
• 6-amino-8-mercaptopurine
• 6-amino-8-purinethiol
• 6-Amino-9H-purine-8-thiol
• 6-aminopurine-8-thiol
• 8H-Purine-8-thione,6-amino-1,7-dihydro
• 8-mercaptoadenine
• 8-thioadenine
• adenine-8-thiol
• 6-Amino-9H-purin-8-yl hydrosulfide
• 6-amino-8,9-dihydro-7H-purine-8-thione
• AKOS015855602
• UNII-V1VHB7IV58
• DTXSID70224478
• 7390-62-7
• AS-39433
• 6-Amino-7,9-dihydro-8H-purine-8-thione
• MLS002638900
• NSC 22721
• CHEMBL1720102
• SR-01000399961
• 8H-Purine-8-thione, 6-amino-1,7-dihydro-
• MFCD00127786
• FT-0671024
• SR-01000399961-1
• 6-azanyl-9~{H}-purine-8-thiol
• AM804301
• AKOS000283147
• meradin
• Oprea1_673084
• HMS3093I24
• 8-mercapto-adenine
• Oprea1_641664
• AE-848/32323029
• AI3-50260
• EN300-137319
• NSC-22721
• F0451-1352
• Z57664470
• BB 0260466
• SY250878
• PD148024
• EU-0001455
• 8H-PURINE-8-THIONE, 6-AMINO-7,9-DIHYDRO-
• 6-AMINO-7H-PURINE-8-THIOL
• BDBM94257
• PURINE-8-THIOL, 6-AMINO-
• PB43383
• NSC22721
• SMR001548362
• NS00037569
• 6-amino-7h-purine-8(9h)-thione
• KB5
• 8-Mercaptoadenine, 95%
• cid_5354970
• V1VHB7IV58
• BHVOFCPOXNYVCE-UHFFFAOYSA-N
• 6-azanyl-7,9-dihydropurine-8-thione
• AKOS005746855
• CS-0050343
• SCHEMBL159639
• EINECS 230-974-4
• 8H-Purine-8-thione,7-dihydro-
• 6-amino-1H-purine-8-thiol
• STL140841
• 8-mercaptoadine
• DTXCID70146969

• MDL： MFCD00127786
• Inchi： 1S/C5H5N5S/c6-3-2-4(8-1-7-3)10-5(11)9-2/h1H,(H4,6,7,8,9,10,11)
• InChI Key： BHVOFCPOXNYVCE-UHFFFAOYSA-N
• SMILES： S=C1NC2=C(C(N)=NC=N2)N1

Computed Properties

• Exact Mass: 167.02700
• Monoisotopic Mass: 167.02656635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.72
• Melting Point: 370-375 °C
• Boiling Point: 395.1°Cat760mmHg
• Flash Point: 192.8°C
• Refractive Index: 1.837
• PSA: 115.47000
• LogP: 1.17890

6-amino-8,9-dihydro-7H-purine-8-thione Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P280-P301+P312+P330-P304+P340+P312-P305+P351+P338-P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinethiones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinethiones

Additional information on 6-amino-8,9-dihydro-7H-purine-8-thione

Exploring the Versatile Applications of 6-Amino-8,9-dihydro-7H-purine-8-thione (CAS No. 7390-62-7) in Modern Science

The compound 6-amino-8,9-dihydro-7H-purine-8-thione (CAS No. 7390-62-7) is a fascinating purine derivative that has garnered significant attention in the fields of medicinal chemistry and biochemical research. This sulfur-containing purine analog exhibits unique structural features that make it a valuable building block for the development of novel pharmaceutical agents and biochemical probes. The presence of both amino and thione functional groups in its structure provides multiple sites for chemical modification, enabling researchers to tailor its properties for specific applications.

Recent advancements in drug discovery have highlighted the importance of purine-based compounds like 6-amino-8,9-dihydro-7H-purine-8-thione as potential scaffolds for therapeutic development. The compound's ability to mimic natural purines while offering enhanced stability and modified binding characteristics makes it particularly interesting for targeting various biological pathways. In the context of current research trends focusing on personalized medicine and targeted therapies, this molecule presents exciting possibilities for the design of next-generation pharmaceutical compounds.

The chemical properties of 6-amino-8,9-dihydro-7H-purine-8-thione (CAS 7390-62-7) contribute significantly to its utility in scientific research. Its moderate solubility in polar solvents and stability under physiological conditions make it suitable for various experimental applications. Researchers are particularly interested in exploring its potential as a precursor for the synthesis of modified nucleosides and nucleotides, which are crucial components in the development of antiviral and anticancer agents. The compound's unique structure also makes it a candidate for studying enzyme inhibition mechanisms, particularly those involving purine-metabolizing enzymes.

In the field of material science, 6-amino-8,9-dihydro-7H-purine-8-thione has shown promise as a building block for functional materials. Its ability to form stable complexes with various metal ions has led to investigations into its potential applications in catalysis and sensor development. The growing interest in sustainable chemistry and green synthesis methods has further increased attention on this compound as researchers explore its role in environmentally friendly chemical processes.

The synthesis and characterization of 6-amino-8,9-dihydro-7H-purine-8-thione (CAS No. 7390-62-7) continue to be active areas of research. Modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have provided detailed insights into its molecular structure and properties. These studies are crucial for understanding how modifications to the purine core affect the compound's biological activity and physical characteristics, information that is vital for its potential applications in drug development and other scientific fields.

From a commercial perspective, the demand for specialized purine derivatives like 6-amino-8,9-dihydro-7H-purine-8-thione has been steadily increasing. Pharmaceutical companies and research institutions are actively seeking high-quality, well-characterized compounds for their screening libraries and development programs. This trend reflects the broader movement in the chemical industry toward more specialized, high-value intermediates that can accelerate drug discovery and development processes.

Quality control and standardization of 6-amino-8,9-dihydro-7H-purine-8-thione (CAS 7390-62-7) are critical aspects of its production and distribution. Reputable suppliers employ rigorous analytical methods to ensure the compound meets the stringent purity requirements of research and industrial applications. The availability of properly characterized material is essential for reproducible scientific results and the successful translation of research findings into practical applications.

Looking to the future, 6-amino-8,9-dihydro-7H-purine-8-thione is poised to play an important role in addressing current scientific challenges. Its potential applications in areas such as drug discovery, materials science, and biochemical research align well with global priorities in healthcare and sustainable development. As research techniques continue to advance and our understanding of purine biochemistry deepens, this compound and its derivatives are likely to find even broader utility in scientific and technological applications.

The safety profile and handling requirements for 6-amino-8,9-dihydro-7H-purine-8-thione are important considerations for researchers working with this material. While not classified as hazardous under standard conditions, proper laboratory practices should always be followed when handling chemical substances. Material safety data sheets and technical specifications provided by manufacturers contain essential information for the safe and effective use of this compound in research settings.

In conclusion, 6-amino-8,9-dihydro-7H-purine-8-thione (CAS No. 7390-62-7) represents an important class of purine derivatives with diverse potential applications in scientific research and industrial development. Its unique structural features and chemical properties make it a valuable tool for researchers across multiple disciplines. As scientific understanding of purine biochemistry continues to evolve, this compound is likely to maintain its relevance and find new applications in emerging areas of science and technology.